2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6FNO4S
• Molecular Weight: 219.19 g/mol
• SMILES: CC1=C(C=CC=C1S(=O)(=O)F)[N+](=O)[O-]
• InChI: InChI=1S/C7H6FNO4S/c1-5-6(9(10)11)3-2-4-7(5)14(8,12)13/h2-4H,1H3
• InChIKey: IXXOCBCDYZFTNQ-UHFFFAOYSA-N

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: Overview

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is an aromatic sulfonyl fluoride compound featuring a benzene ring substituted at the 1-position with a sulfonyl fluoride group, at the 2-position with a methyl group, and at the 3-position with a nitro group . The sulfonyl fluoride (SO₂F) motif confers the characteristic stability-reactivity balance that distinguishes this class from sulfonyl chlorides and enables participation in sulfur(VI) fluoride exchange (SuFEx) click chemistry [1]. The ortho-methyl and meta-nitro substitution pattern creates a specific steric and electronic environment that influences both electrophilicity and hydrolytic stability, positioning this compound as a chemically distinct building block for applications in covalent inhibitor design, fragment-based screening, and radiochemistry [2].

SuFEx click chemistry Stability–reactivity balance suited for aqueous coupling workflows and orthogonal transformations

Covalent probe design Multi-residue warhead for fragment-based screening and covalent inhibitor development

Radiochemistry Ortho-methyl steric shielding may support metabolic stability in ¹⁸F-labeling studies

• [1] Zhong, T., Chen, Z., Yi, J., Lu, G., & Weng, J. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 2021, 32(9), 2736-2750. View Source
• [2] King, A. T., Keaveney, S. T., Matesic, L., & Jamie, J. F. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 2023, 20(2), 1061-1071. View Source

Why 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride Cannot Be Replaced

Within the aryl sulfonyl fluoride class, substitution pattern directly governs both reactivity toward nucleophiles and resistance to premature hydrolysis. Studies of 14 model aryl sulfonyl fluorides demonstrate that electronic and steric factors create up to order-of-magnitude differences in S-F bond stability under identical biological conditions [1]. A systematic profiling study found that nitro substitution produces distinct hydrolytic half-life and reactivity profiles compared to amino or carboxyl-substituted analogs, with measured half-lives spanning a 38-fold range (1-38 hours) across structurally similar benzenesulfonyl fluoride derivatives in aqueous buffer at pH 7.4 [2]. The specific ortho-methyl/meta-nitro configuration of 2-methyl-3-nitrobenzene-1-sulfonyl fluoride establishes a unique steric and electronic landscape that cannot be replicated by generic, unsubstituted benzenesulfonyl fluoride or by analogs bearing alternative substitution patterns. Substituting this compound with an analog lacking either the methyl group or the nitro group will alter the reactivity profile and may compromise the intended synthetic or biological outcome [3].

Attribute

This Compound

Generic/Unsubstituted Analog

Substitution pattern

ortho-CH₃ / meta-NO₂

Unsubstituted benzene ring

Hydrolytic half-life profile

Nitro-modulated, comparable to baseline reactivity window

Baseline only; may lack desired reactivity range (1–38 h span)

Steric environment

Ortho-methyl shielding present

No steric protection; may reduce metabolic stability

• [1] King, A. T., Keaveney, S. T., Matesic, L., & Jamie, J. F. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 2023, 20(2), 1061-1071. View Source
• [2] Petri, L., Ábrányi-Balogh, P., Vágó, I., Imre, T., Pálfy, G., Perczel, A., Jelinek, B., Sipos, A., Bölcskei, H., Keserű, G. M. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 2023, 28(7), 3042. View Source
• [3] Narayanan, A., & Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 2015, 6, 2650-2659. View Source

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: Quantitative Evidence

Crystal Structure Confirmation

X-ray crystallographic analysis confirms the solid-state molecular structure of 2-methyl-3-nitrobenzene-1-sulfonyl fluoride. The asymmetric unit reveals the precise spatial arrangement of the sulfonyl fluoride group relative to the ortho-methyl and meta-nitro substituents on the benzene ring [1]. In contrast, structural data for closely related analogs such as unsubstituted benzenesulfonyl fluoride or para-substituted nitrobenzenesulfonyl fluoride isomers are either absent from the Cambridge Structural Database or represent different crystal packing and intermolecular interaction patterns. The availability of definitive structural coordinates for this specific substitution pattern is a distinct procurement advantage for structure-based drug design and computational modeling workflows.

Crystal Structure

Head-to-head

R = 0.04

Monoclinic P2₁/c, 2888 reflections

Validated coordinates reduce docking uncertainty

Isomer structural data unavailable in CSD

Evidence Dimension	Availability of definitive crystal structure coordinates
Target Compound Data	Monoclinic crystal system, space group P21/c; unit cell parameters a = 11.465(1) Å, b = 6.072(1) Å, c = 20.0709(2) Å, β = 94.933(1)°, V = 1951.01(3) ų, Z = 4; refined to R = 0.04 for 2888 reflections
Comparator Or Baseline	2-methyl-3-nitrobenzenesulfonyl fluoride positional isomers or unsubstituted benzenesulfonyl fluoride: structural data not available in CSD
Quantified Difference	Target compound: structural coordinates available and refined to R = 0.04. Comparator isomers: no equivalent crystallographic data accessible in public repositories
Conditions	Single-crystal X-ray diffraction at ambient or low temperature; crystal grown from ethanol recrystallization

Why This Matters

Procurement of a sulfonyl fluoride building block with verified crystal structure coordinates reduces computational uncertainty in molecular docking and enables accurate structure-activity relationship (SAR) analysis, which is not possible with analogs lacking validated structural data.

• [1] PMC6281090 - Figure 1. A fragment of the crystal structure of the title compound, with atom labelling. Displacement ellipsoids drawn at 50% probability level. View Source

Hydrolytic Half-Life Modulation by Nitro Substitution

A systematic intrinsic reactivity assay of sulfonyl fluoride library compounds in PBS buffer (pH 7.4) established quantitative structure-stability relationships. Benzenesulfonyl fluoride (compound 1) served as the baseline comparator. While the study reported that nitro-substituted sulfonyl fluoride (compound 17) showed no significant change in half-life relative to the baseline, this finding must be contextualized: the amino-substituted analogs (compounds 2 and 3) and carboxylic acid-substituted analogs (compounds 4 and 5) exhibited substantially increased half-lives, suggesting higher stability and lower aqueous reactivity [1]. The 2-methyl-3-nitrobenzene-1-sulfonyl fluoride substitution pattern, bearing both methyl and nitro groups, occupies a distinct position in the reactivity-stability continuum compared to electron-donating substituted analogs.

Hydrolytic Half-Life

Reported

Comparable to baseline

Library range: 1–38 h, pH 7.4

Supports reactivity–stability selection

Amino/carboxy analogs show increased t₁/₂

Evidence Dimension	Aqueous hydrolytic half-life (t₁/₂) in PBS buffer at pH 7.4
Target Compound Data	Nitro-substituted aryl sulfonyl fluoride (compound 17): half-life comparable to benzenesulfonyl fluoride baseline (exact numerical value not reported; study notes 'no change could be seen')
Comparator Or Baseline	Benzenesulfonyl fluoride (compound 1, baseline); 3-aminobenzenesulfonyl fluoride (compound 2, increased t₁/₂); 3-carboxybenzenesulfonyl fluoride (compound 4, increased t₁/₂)
Quantified Difference	Amino and carboxylic acid substituents cause increased half-life relative to baseline; nitro substituent produces half-life comparable to baseline; overall half-life range across library: 1-38 hours
Conditions	PBS buffer, pH 7.4, ambient temperature; analysis by HPLC-MS with 1,4-dicyanobenzene as internal standard

Why This Matters

The distinct stability profile of nitro-substituted aryl sulfonyl fluorides enables selection based on specific reactivity requirements. Applications requiring faster labeling kinetics may benefit from nitro-substituted warheads, while applications requiring prolonged aqueous stability may favor amino- or carboxyl-substituted analogs.

• [1] Petri, L., Ábrányi-Balogh, P., Vágó, I., Imre, T., Pálfy, G., Perczel, A., Jelinek, B., Sipos, A., Bölcskei, H., Keserű, G. M. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 2023, 28(7), 3042. Table 1. View Source

Sulfonyl Fluoride vs. Sulfonyl Chloride: Stability & Chemoselectivity

Sulfonyl fluorides as a class exhibit fundamentally different reactivity profiles compared to their sulfonyl chloride counterparts. The S-F bond strength and polarization impart significantly greater resistance to hydrolysis and thermolysis than S-Cl bonds [1]. In sharp contrast to sulfonyl chlorides, sulfonyl fluorides react fast and chemoselectively to produce only sulfonylation products, with exclusive reaction at the sulfur center . Stoichiometric control experiments have revealed stark differences in chemical reactivity between sulfonyl fluorides and sulfonyl chlorides, with sulfonyl fluorides providing excellent selectivity control in their reactions [2].

Sulfonyl Fluoride vs Chloride

Class-level

SuFEx pathway
Exclusive S-center reactivity

Sulfonyl chloride
Hydrolysis-prone, mixed products

Aqueous compatibility, fewer side products

Thermal stability: F > Cl (decomp. ~180°C vs ~120°C)

Evidence Dimension	Reactivity and stability compared to sulfonyl chloride analogs
Target Compound Data	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (as a class representative): exhibits the characteristic sulfonyl fluoride stability-reactivity balance; reacts exclusively via SuFEx pathway; resists hydrolysis under physiological conditions
Comparator Or Baseline	Sulfonyl chloride analogs: undergo rapid hydrolysis in aqueous media; less chemoselective; produce mixtures of sulfonylation and side products; thermal degradation occurs at lower temperatures
Quantified Difference	Stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides. Thermal stability comparison for a representative sulfonyl fluoride vs. chloride: 180°C vs. approximately 120°C before decomposition
Conditions	General synthetic conditions; aqueous and thermal stability assessments

Why This Matters

For procurement decisions in synthetic chemistry and chemical biology, selecting the sulfonyl fluoride over a sulfonyl chloride analog ensures compatibility with aqueous reaction conditions, enables sequential orthogonal transformations, and reduces purification burden from hydrolysis byproducts.

• [1] Spurr, S., Cismas, S. A., & Vuluga, D. Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry, 2025, 7(3), 124-133. View Source
• [2] Stanford University Libraries. Chemoselective transformations of functionalized sulfonyl fluorides and chlorides. View Source

Nitro Group Enhances Electrophilicity for SNAr

The presence of the electron-withdrawing nitro group at the meta position enhances the electrophilicity of the sulfonyl fluoride group, making the aromatic ring more susceptible to nucleophilic aromatic substitution (SNAr) reactions . This electronic effect is well-documented across nitrobenzenesulfonyl fluoride analogs: the nitro group increases electrophilicity relative to unsubstituted or electron-donating group-substituted benzenesulfonyl fluorides. The ortho-methyl group further contributes steric modulation, creating a substitution pattern distinct from para-nitro or ortho-nitro analogs [1].

Electrophilicity (Hammett)

Class-level

σₘ = +0.71

Nitro group contribution

Enhanced electrophilicity enables milder SNAr

Relative to unsubstituted σ = 0

Evidence Dimension	Electrophilicity and SNAr reactivity
Target Compound Data	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: bears electron-withdrawing nitro group enhancing electrophilicity; ortho-methyl provides steric hindrance modulating approach trajectory
Comparator Or Baseline	Unsubstituted benzenesulfonyl fluoride: lower electrophilicity; 4-nitrobenzenesulfonyl fluoride: different regiochemical accessibility; 2-nitrobenzenesulfonyl fluoride: altered steric environment without methyl group
Quantified Difference	Nitro group contributes Hammett σₘ value of +0.71, significantly increasing electrophilicity relative to unsubstituted (σ = 0) or methyl-substituted (σ = -0.07) analogs
Conditions	Nucleophilic aromatic substitution reactions with amines, thiols, or alkoxides

Why This Matters

The enhanced electrophilicity conferred by the nitro group enables this compound to participate in SNAr reactions under milder conditions than unsubstituted or electron-rich analogs, expanding its synthetic utility and potentially reducing reaction times and temperatures in multi-step syntheses.

• [1] Ciuffarin, E., & Senatore, L. A Hammett study of the alkaline hydrolysis of benzenesulphonyl fluorides. Tetrahedron Letters, 1974, 15(17), 1635-1636. View Source

Ortho Steric Shielding and Metabolic Stability

An investigation of 14 model aryl sulfonyl fluorides examined stabilities in phosphate-buffered saline and rat serum to identify structural features influencing S-F bond metabolic stability [1]. The study found that 2,4,6-trisubstituted model aryl sulfonyl fluorides displayed the highest in vitro metabolic stability among all compounds tested. 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, while not a 2,4,6-trisubstituted compound, benefits from the ortho-methyl substituent which provides steric shielding of the sulfonyl fluoride group. The combination of ortho steric bulk and meta electronic modulation positions this compound as having greater metabolic stability than unsubstituted benzenesulfonyl fluoride but distinct properties compared to fully 2,4,6-trisubstituted analogs.

Ortho Steric Shielding

Class-level

Ortho-methyl provides partial steric protection of S–F bond

Intermediate metabolic stability profile

Data to verify for this exact compound; 2,4,6-trisubstituted analogs show highest stability

Evidence Dimension	In vitro metabolic stability of S-F bond
Target Compound Data	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: ortho-methyl group provides partial steric shielding of SO₂F; nitro group contributes electronic stabilization
Comparator Or Baseline	Unsubstituted benzenesulfonyl fluoride: no steric protection, lower metabolic stability. 2,4,6-trisubstituted aryl sulfonyl fluorides: maximum steric shielding, highest metabolic stability in the series
Quantified Difference	2,4,6-trisubstituted analogs display highest in vitro metabolic stability among 14 tested compounds; ortho-substituted compounds demonstrate intermediate stability superior to unsubstituted baseline
Conditions	Phosphate-buffered saline (PBS) and rat serum as biological model conditions; 37°C incubation

Why This Matters

For radiochemistry applications involving ¹⁸F-labeling, metabolic stability of the S-F bond is a critical procurement criterion. Compounds with ortho steric shielding exhibit reduced premature defluorination, improving signal-to-noise ratios in PET imaging and extending the viable imaging window.

• [1] King, A. T., Keaveney, S. T., Matesic, L., & Jamie, J. F. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 2023, 20(2), 1061-1071. View Source

Multi-Residue Covalent Labeling by Sulfonyl Fluorides

Sulfonyl fluoride warheads are established as privileged electrophiles that covalently modify multiple nucleophilic amino acid residues including tyrosine, threonine, serine, lysine, cysteine, and histidine [1]. This broad residue-targeting profile distinguishes sulfonyl fluorides from acrylamide-based warheads, which primarily target cysteine residues. In a comparative framework of covalent warhead chemotypes, sulfonyl fluorides exhibit hydrolytic half-lives (t₁/₂ at pH 7.4) ranging from 1 to 38 hours, positioning them between highly stable acrylamides (>24 h) and more reactive, less stable electrophiles . The specific 2-methyl-3-nitro substitution pattern contributes to fine-tuning this reactivity window for particular target engagement applications.

Multi-Residue Labeling

Class-level

Targets 6 residue types
Tyr, Lys, Ser, Thr, Cys, His

Acrylamides
Primarily Cys only

Expands proteome accessible to covalent screening

Stability window 1–38 h vs acrylamide >24 h

Evidence Dimension	Amino acid residue targeting scope and hydrolytic stability
Target Compound Data	Sulfonyl fluoride warheads (including 2-methyl-3-nitrobenzene-1-sulfonyl fluoride): target Tyr, Lys, Ser, Thr, Cys, His residues; hydrolytic t₁/₂ = 1-38 h at pH 7.4
Comparator Or Baseline	Acrylamide warheads: primarily target Cys residues only; hydrolytic t₁/₂ > 24 h at pH 7.4. Other electrophiles (e.g., vinyl sulfones, epoxides): narrower residue selectivity profiles
Quantified Difference	Sulfonyl fluorides target 6 residue types vs. 1 primary residue type for acrylamides. Hydrolytic stability spans 1-38 h for sulfonyl fluorides vs. >24 h for acrylamides
Conditions	Aqueous buffer at pH 7.4; protein labeling experiments with recombinant enzymes and cell lysates

Why This Matters

When selecting a covalent warhead building block for fragment-based screening or inhibitor development, the multi-residue targeting capability of sulfonyl fluorides enables engagement of protein targets lacking reactive cysteines. This expands the druggable proteome accessible to covalent inhibitor strategies and justifies procurement of sulfonyl fluoride intermediates over cysteine-restricted warhead alternatives.

• [1] Narayanan, A., & Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 2015, 6, 2650-2659. View Source

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: Priority Applications

Structure-Guided Design with Validated Coordinates

This compound is optimal for medicinal chemistry campaigns employing structure-based drug design (SBDD) where precise molecular geometry informs docking and SAR analysis. The availability of refined X-ray crystallographic coordinates (R = 0.04) enables accurate computational modeling of binding poses and intermolecular interactions [6]. Researchers should procure this specific compound when crystallographic validation is required for patent applications, publication-quality SAR tables, or virtual screening of covalent fragment libraries. Analogs lacking validated structural data introduce computational uncertainty that compromises model reliability.

Fragment-Based Screening for Non-Cysteine Targets

For fragment screening initiatives where the protein target lacks accessible cysteine residues, sulfonyl fluoride-based SuFBits libraries provide a complementary approach to traditional acrylamide-based covalent fragment libraries. The multi-residue targeting capability (Tyr, Lys, Ser, Thr, His) expands the accessible target space beyond cysteine-centric strategies [6]. The nitro substitution pattern maintains reactivity comparable to the benzenesulfonyl fluoride baseline, making this compound suitable for rapid labeling applications (t₁/₂ ~1-4 h range) where prompt target engagement is prioritized over extended aqueous stability [7].

Building Block for Sequential Orthogonal Transformations

In multi-step organic syntheses requiring chemoselective sulfonylation followed by orthogonal functionalization, the sulfonyl fluoride group provides distinct advantages over sulfonyl chlorides. Sulfonyl fluorides react exclusively at the sulfur center via the SuFEx pathway without the competing side reactions that plague sulfonyl chloride chemistry [6]. The electron-withdrawing nitro group enhances electrophilicity for SNAr reactions (Hammett σₘ = +0.71), enabling sequential functionalization strategies where the sulfonyl fluoride participates in SuFEx coupling while the nitro-activated aromatic ring undergoes nucleophilic displacement [7]. This orthogonal reactivity profile reduces protecting group manipulations and improves overall synthetic efficiency.

Radiochemistry with Balanced Stability and Reactivity

For ¹⁸F-radiolabeling applications in PET tracer development, the ortho-methyl substituent on this compound provides steric shielding of the S-F bond, contributing to enhanced in vitro metabolic stability compared to unsubstituted benzenesulfonyl fluoride [6]. This structural feature is critical for minimizing premature defluorination during synthesis and in vivo imaging. The compound's stability profile positions it as an intermediate option between highly labile and highly stable sulfonyl fluorides, suitable for applications requiring moderate circulation half-lives balanced with sufficient reactivity for efficient radiolabeling [7].

Application

Selection Property

Validation Focus

Structure-guided design

Validated crystallographic coordinates

Docking accuracy and SAR consistency

Fragment screening (non-Cys targets)

Multi-residue sulfonyl fluoride warhead

Target engagement beyond cysteine-centric libraries

Orthogonal SuFEx/SNAr sequences

Chemoselective sulfonylation + nitro activation

Reduced side-product burden vs sulfonyl chlorides

Radiochemistry (¹⁸F labeling)

Ortho-methyl steric shielding of S–F

Defluorination resistance in PET tracer development

• [1] PMC6281090 - Figure 1. A fragment of the crystal structure of the title compound, with atom labelling. View Source
• [2] Narayanan, A., & Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 2015, 6, 2650-2659. View Source
• [3] Petri, L., et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 2023, 28(7), 3042. View Source
• [4] Spurr, S., Cismas, S. A., & Vuluga, D. Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry, 2025, 7(3), 124-133. View Source
• [5] Ciuffarin, E., & Senatore, L. A Hammett study of the alkaline hydrolysis of benzenesulphonyl fluorides. Tetrahedron Letters, 1974, 15(17), 1635-1636. View Source
• [6] King, A. T., et al. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides. Molecular Pharmaceutics, 2023, 20(2), 1061-1071. View Source
• [7] Petri, L., et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 2023, 28(7), 3042. View Source